Cas no 894031-41-5 (1-(5-chloro-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(5-chloro-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894031-41-5
• MF: C₁₉H₂₀ClN₃O₃
• MW: 373.833403587341
• CID: 5511936
• Update Time: 2025-10-30

1-(5-chloro-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(5-chloro-2-methylphenyl)-N'-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(5-chloro-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H20ClN3O3/c1-12-3-4-13(20)9-17(12)22-19(25)21-14-10-18(24)23(11-14)15-5-7-16(26-2)8-6-15/h3-9,14H,10-11H2,1-2H3,(H2,21,22,25)
• InChI Key： XDSQSIVRDYGYOI-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=CC=C1C)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

Additional information on 1-(5-chloro-2-methylphenyl)-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

1-(5-Chloro-2-Methylphenyl)-3-[1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl]Urea

1-(5-Chloro-2-Methylphenyl)-3-[1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl]Urea, also known by its CAS Registry Number 894031-41-5, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of ureas, which are widely studied for their versatile properties in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a urea functional group linked to two aromatic moieties: a 5-chloro-2-methylphenyl group and a 4-methoxyphenyl-substituted pyrrolidinone ring. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it an intriguing subject for further investigation.

The synthesis of 1-(5-Chloro-2-Methylphenyl)-3-[1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl]Urea involves a multi-step process that typically begins with the preparation of the individual aromatic components. The 5-chloro-2-methylphenyl group can be derived from chlorination and alkylation reactions of benzene derivatives, while the 4-methoxyphenyl-substituted pyrrolidinone ring is synthesized through cyclization reactions involving amino alcohols or related intermediates. The final urea product is obtained by reacting these intermediates under appropriate conditions, often involving carbonyl coupling agents or other activating reagents.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its structure suggests that it may exhibit bioactivity against various enzyme targets or cellular pathways, making it a promising candidate for further pharmacological evaluation. For instance, the presence of electron-withdrawing groups like chlorine and methoxy may enhance its ability to interact with protein surfaces or bind to specific receptors. Additionally, the pyrrolidinone ring is known to confer stability and lipophilicity, which are desirable properties for drug candidates.

In terms of material science applications, 894031-41-5 has shown potential as a precursor for advanced materials such as polymers or coatings. The urea functionality can act as a cross-linking agent, enabling the formation of robust networks with tailored mechanical and thermal properties. Furthermore, the aromatic substituents may contribute to UV stability or conductivity, depending on their arrangement within the material matrix.

The environmental impact and safety profile of this compound are also areas of active research. Given its complex structure, understanding its degradation pathways and bioaccumulation potential is crucial for ensuring its safe use in industrial and medical applications. Preliminary studies suggest that the compound may undergo hydrolytic cleavage under certain conditions, though further investigation is required to confirm these findings.

In conclusion, 1-(5-Chloro-2-Methylphenyl)-3-[1-(4-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl]Urea (CAS No: 894031-41-5) represents a valuable addition to the landscape of organic compounds with diverse applications across multiple disciplines. Its unique structure and functional groups offer ample opportunities for innovation in drug development, materials science, and beyond. As research continues to uncover its full potential, this compound stands poised to make significant contributions to both academic and industrial advancements.